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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468

This technical guide provides a comprehensive overview of 2-Methyl-1,3,5-hexatriene,
including its chemical identity, physical properties, and key chemical reactions. This document
is intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry.

Chemical Identification and Properties

2-Methyl-1,3,5-hexatriene is a conjugated triene with the molecular formula C7H10.[1][2][3] Its
chemical structure and properties are summarized below.

Table 1: Chemical and Physical Properties of 2-Methyl-1,3,5-hexatriene
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Property Value Reference

CAS Number 41233-72-1 [11[2][4][5]

Molecular Formula C7H1o [11[2][3]

Molecular Weight 94.15 g/mol [11[3]

IUPAC Name (3E)-2-methylhexa-1,3,5-triene  [2]
trans-2-methyl-1,3,5-

Synonyms hexatriene, (E)-2-methyl-1,3,5-  [4]
hexatriene

Density 0.737 g/cm3 [1114]

Boiling Point 107.8 °C at 760 mmHg [1114]

Flash Point 21°C [1][4]

Vapor Pressure

31.2 mmHg at 25°C

[1]

Canonical SMILES

CC(=C)C=CC=C

[1]

Isomeric SMILES

CC(=C)/C=C/C=C

[1]

InChlKey

PPWGXYXIMQAWSX-
AATRIKPKSA-N

[2](5]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Methyl-1,3,5-hexatriene

is not readily available in the searched literature, a general approach can be adapted from the

synthesis of the parent compound, 1,3,5-hexatriene, and other substituted dienes and trienes.

The synthesis of conjugated trienes often involves elimination reactions or olefination reactions.

A plausible synthetic route could involve the dehydration of a suitable alcohol precursor, such

as 2-methyl-1,5-hexadien-3-ol. This approach is analogous to the synthesis of 1,3,5-hexatriene

from 1,5-hexadien-3-0l.[6]

General Protocol for the Dehydration of an Allylic Alcohol:
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» Reaction Setup: A reaction flask equipped with a magnetic stirrer, a dropping funnel, and a
distillation apparatus is charged with a dehydrating agent. Common dehydrating agents for
such reactions include phosphorus tribromide followed by dehydrobromination, or acidic
catalysts.

o Precursor Addition: The alcohol precursor, in this case, a suitable isomer of 2-
methylhexadienol, is added dropwise to the stirred dehydrating agent at a controlled
temperature, typically in an ice bath to manage the exothermic reaction.

o Reaction: After the addition is complete, the mixture is stirred for a period to ensure complete
reaction. The reaction progress can be monitored by techniques such as thin-layer
chromatography (TLC).

o Workup and Purification: The reaction mixture is then worked up to isolate the crude product.
This typically involves quenching the reaction, separating the organic layer, washing with
brine, and drying over an anhydrous salt like magnesium sulfate.

« Distillation: The final product, 2-Methyl-1,3,5-hexatriene, is purified by distillation.

It is important to note that the specific reaction conditions, such as the choice of solvent,
temperature, and reaction time, would need to be optimized for the specific substrate and
desired isomer of the product.

Key Chemical Reactions: Electrocyclization

1,3,5-Hexatriene and its derivatives are well-known to undergo pericyclic reactions, particularly
electrocyclization.[7] Under thermal conditions, 1,3,5-hexatriene undergoes a disrotatory ring
closure to form 1,3-cyclohexadiene.[8] Conversely, under photochemical conditions, the ring
closure is conrotatory. The stereochemistry of these reactions is governed by the Woodward-
Hoffmann rules, which are based on the symmetry of the highest occupied molecular orbital
(HOMO).[7][8]

The following diagram illustrates the thermal electrocyclization of a generic 1,3,5-hexatriene
system.
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Caption: Thermal electrocyclization of a 1,3,5-hexatriene system.

Biological Activity

Currently, there is limited specific information available in the searched scientific literature
regarding the biological activities or signaling pathways of 2-Methyl-1,3,5-hexatriene. While
many natural and synthetic compounds containing conjugated polyene systems exhibit a range
of biological effects, the specific toxicological and pharmacological profiles of this particular
molecule have not been extensively studied or reported. Further research is required to
determine its potential biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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